Cas no 473733-18-5 ((R)-1-(3-Fluorophenyl)-2-methylpropan-1-amine)

• Product Name: (R)-1-(3-Fluorophenyl)-2-methylpropan-1-amine
• CAS No: 473733-18-5
• MF: C₁₀H₁₄FN
• MW: 167.223266124725
• CID: 68190
• PubChem ID: 24820347
• Update Time: 2025-05-25

(R)-1-(3-Fluorophenyl)-2-methylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• (R)-1-(3-Fluorophenyl)-2-methylpropan-1-amine
• (1R)-1-(3-fluorophenyl)-2-methylpropan-1-amine
• (1R)-1-(3-FLUOROPHENYL)-2-METHYLPROPYLAMINE
• AC-2289
• A827199
• SCHEMBL12261672
• 473733-18-5
• AKOS006330460
• DTXSID20647491

• Inchi： 1S/C10H14FN/c1-7(2)10(12)8-4-3-5-9(11)6-8/h3-7,10H,12H2,1-2H3/t10-/m1/s1
• InChI Key： HMXNHQBIMAWDSQ-SNVBAGLBSA-N
• SMILES： FC1=CC=CC(=C1)[C@@H](C(C)C)N

Computed Properties

• Exact Mass: 167.11100
• Monoisotopic Mass: 167.111
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26A^2
• XLogP3: 2.2

Experimental Properties

• Density: 1.017
• Boiling Point: 217.4°Cat760mmHg
• Flash Point: 95°C
• Refractive Index: 1.502
• PSA: 26.02000
• LogP: 3.18180

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on (R)-1-(3-Fluorophenyl)-2-methylpropan-1-amine

Introduction to (R)-1-(3-Fluorophenyl)-2-methylpropan-1-amine (CAS No. 473733-18-5)

The compound (R)-1-(3-Fluorophenyl)-2-methylpropan-1-amine, identified by the CAS registry number 473733-18-5, is a structurally unique organic compound with significant applications in various fields. This compound belongs to the class of amines, specifically secondary amines, and is characterized by its chiral center at the nitrogen atom, which imparts it with optical activity. The presence of a fluorine atom at the meta position of the phenyl ring introduces interesting electronic and steric effects, making this compound a valuable building block in organic synthesis.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of (R)-1-(3-Fluorophenyl)-2-methylpropan-1-amine. Researchers have explored various methodologies, including asymmetric catalysis and enantioselective reductions, to produce this compound in high enantiomeric excess. These methods not only enhance the yield but also improve the overall sustainability of the synthesis process, aligning with current trends toward green chemistry.

The physical and chemical properties of (R)-1-(3-Fluorophenyl)-2-methylpropan-1-amine have been extensively studied. Its melting point, boiling point, and solubility characteristics make it suitable for use in diverse chemical reactions. The compound exhibits moderate lipophilicity, which is advantageous for its application in drug design and development. Recent studies have also highlighted its stability under various reaction conditions, making it a reliable intermediate in organic synthesis.

In terms of applications, (R)-1-(3-Fluorophenyl)-2-methylpropan-1-amine has found utility in the pharmaceutical industry as an intermediate in the synthesis of bioactive compounds. Its chiral nature makes it particularly valuable in asymmetric synthesis, where enantioselectivity is crucial. Additionally, this compound has been employed in agrochemicals and fine chemicals production, showcasing its versatility across different sectors.

Recent research has focused on exploring the biological activity of derivatives of (R)-1-(3-Fluorophenyl)-2-methylpropan-1-amine. Studies have demonstrated potential anti-inflammatory and antioxidant properties, suggesting its role as a lead compound for drug discovery. Furthermore, computational modeling techniques have been utilized to predict its binding affinity to various protein targets, providing insights into its therapeutic potential.

In conclusion, (R)-1-(3-Fluorophenyl)-2-methylpropan-1-amine (CAS No. 473733-18) is a versatile and valuable compound with wide-ranging applications in organic synthesis and drug discovery. Its unique structural features and favorable physical properties make it an essential component in modern chemical research. As ongoing studies continue to uncover new aspects of its chemistry and biology, this compound is poised to play an even more significant role in advancing scientific innovation.